Cas no 2172586-37-5 (4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid)

• Product Name: 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid
• CAS No: 2172586-37-5
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 5567837
• PubChem ID: 165594718
• Update Time: 2025-10-18

4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629668
• 2172586-37-5
• 4-methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid
• 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid

• Inchi： 1S/C11H16O5/c1-7-6-11(10(13)14,16-9(7)12)8-2-4-15-5-3-8/h7-8H,2-6H2,1H3,(H,13,14)
• InChI Key： ZWVVNXGMGHTTFW-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC1(C(=O)O)C1CCOCC1)=O

Computed Properties

• Exact Mass: 228.09977361g/mol
• Monoisotopic Mass: 228.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid

4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid (CAS No. 2172586-37-5): An Overview

4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid (CAS No. 2172586-37-5) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxolanes, which are known for their diverse applications in pharmaceutical and chemical research.

The chemical structure of 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid is characterized by a central oxolane ring, a methyl group at the 4-position, and a tetrahydro-2H-pyran (oxan) substituent at the 2-position. The presence of a carboxylic acid group at the 2-position of the oxolane ring imparts significant reactivity and functional versatility to the molecule. These structural elements collectively contribute to its potential as a building block in the synthesis of more complex molecules and as a candidate for drug discovery.

Recent studies have highlighted the importance of 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new therapeutic agents. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

In addition to its anti-inflammatory properties, 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid has also been investigated for its potential as an antioxidant. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a crucial role in disease progression.

The synthetic accessibility of 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid has further enhanced its appeal in pharmaceutical research. A recent publication in the Tetrahedron Letters detailed an efficient and scalable synthetic route for this compound, which involves a series of well-established organic reactions. This synthetic methodology not only ensures high yields but also allows for easy modification of the molecule, facilitating the exploration of structure–activity relationships (SAR).

Beyond its direct biological activities, 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid has been utilized as a key intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it has been used to synthesize compounds with antiviral properties, particularly against RNA viruses such as influenza and SARS-CoV-2. These findings underscore the versatility and potential of this compound in addressing various unmet medical needs.

In conclusion, 4-Methyl-2-(oxan-4-yl)-5-oxooxolane-2-carboxylic acid (CAS No. 2172586-37-5) represents a promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.